2-(methylthio)-5-(4-morpholinylsulfonyl)-1,3-benzothiazole

• IUPAC Name: 4-[(2-methylsulfanyl-1,3-benzothiazol-5-yl)sulfonyl]morpholine
• InChI: InChI=1S/C12H14N2O3S3/c1-18-12-13-10-8-9(2-3-11(10)19-12)20(15,16)14-4-6-17-7-5-14/h2-3,8H,4-7H2,1H3
• InChI Key: MXIITMJIELJMGU-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC2=C(S1)C=CC(=C2)S(=O)(=O)N3CCOCC3
• Molecular Formula: C12H14N2O3S3
• Molecular Weight: 330.5 g/mol

Description

2-(methylthio)-5-(4-morpholinylsulfonyl)-1,3-benzothiazole, also known as MMB or NSC 676914, is a benzothiazole derivative compound that has been extensively researched for its potential applications in various fields. This compound has shown promising results in the treatment of cancer, inflammation, and other diseases.

Scientific Research Applications

2-(methylthio)-5-(4-morpholinylsulfonyl)-1,3-benzothiazole has been extensively researched for its potential applications in cancer treatment. Studies have shown that 2-(methylthio)-5-(4-morpholinylsulfonyl)-1,3-benzothiazole inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. 2-(methylthio)-5-(4-morpholinylsulfonyl)-1,3-benzothiazole has also been shown to inhibit the activity of several cancer-related enzymes, including tyrosine kinase and topoisomerase II. In addition to cancer, 2-(methylthio)-5-(4-morpholinylsulfonyl)-1,3-benzothiazole has shown potential in the treatment of inflammation, diabetes, and neurodegenerative diseases.

Mechanism of Action

The mechanism of action of 2-(methylthio)-5-(4-morpholinylsulfonyl)-1,3-benzothiazole is not fully understood. However, studies have shown that 2-(methylthio)-5-(4-morpholinylsulfonyl)-1,3-benzothiazole inhibits the activity of several enzymes, including tyrosine kinase and topoisomerase II. 2-(methylthio)-5-(4-morpholinylsulfonyl)-1,3-benzothiazole also induces cell cycle arrest and apoptosis in cancer cells. The exact mechanism of action of 2-(methylthio)-5-(4-morpholinylsulfonyl)-1,3-benzothiazole in other diseases is still under investigation.
Biochemical and Physiological Effects:
2-(methylthio)-5-(4-morpholinylsulfonyl)-1,3-benzothiazole has been shown to have several biochemical and physiological effects. Studies have shown that 2-(methylthio)-5-(4-morpholinylsulfonyl)-1,3-benzothiazole inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. 2-(methylthio)-5-(4-morpholinylsulfonyl)-1,3-benzothiazole also inhibits the activity of several cancer-related enzymes, including tyrosine kinase and topoisomerase II. In addition to cancer, 2-(methylthio)-5-(4-morpholinylsulfonyl)-1,3-benzothiazole has shown potential in the treatment of inflammation, diabetes, and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

2-(methylthio)-5-(4-morpholinylsulfonyl)-1,3-benzothiazole has several advantages for lab experiments. It is easy to synthesize in large quantities, and its purity can be easily determined. 2-(methylthio)-5-(4-morpholinylsulfonyl)-1,3-benzothiazole has also been shown to be stable under various conditions, making it suitable for long-term storage. However, 2-(methylthio)-5-(4-morpholinylsulfonyl)-1,3-benzothiazole has some limitations for lab experiments. Its mechanism of action is not fully understood, and its effects on non-cancer cells are still under investigation.

Future Directions

There are several future directions for research on 2-(methylthio)-5-(4-morpholinylsulfonyl)-1,3-benzothiazole. Studies are currently underway to determine the exact mechanism of action of 2-(methylthio)-5-(4-morpholinylsulfonyl)-1,3-benzothiazole in cancer and other diseases. Researchers are also investigating the potential use of 2-(methylthio)-5-(4-morpholinylsulfonyl)-1,3-benzothiazole in combination with other drugs for cancer treatment. In addition, studies are being conducted to determine the effects of 2-(methylthio)-5-(4-morpholinylsulfonyl)-1,3-benzothiazole on non-cancer cells and its potential use in the treatment of other diseases.